molecular formula C18H23IO2 B1220654 Estra-1,3,5(10)-triene-3,17-diol, 16-iodo-, (16alpha,17beta)- CAS No. 71765-94-1

Estra-1,3,5(10)-triene-3,17-diol, 16-iodo-, (16alpha,17beta)-

Cat. No.: B1220654
CAS No.: 71765-94-1
M. Wt: 398.3 g/mol
InChI Key: SSYGGPAGDDGXAF-ZXXIGWHRSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Estra-1,3,5(10)-triene-3,17-diol, 16-iodo-, (16alpha,17beta)-, also known as Estra-1,3,5(10)-triene-3,17-diol, 16-iodo-, (16alpha,17beta)-, is a useful research compound. Its molecular formula is C18H23IO2 and its molecular weight is 398.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality Estra-1,3,5(10)-triene-3,17-diol, 16-iodo-, (16alpha,17beta)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Estra-1,3,5(10)-triene-3,17-diol, 16-iodo-, (16alpha,17beta)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

71765-94-1

Molecular Formula

C18H23IO2

Molecular Weight

398.3 g/mol

IUPAC Name

(8R,9S,13S,14S,16R,17R)-16-iodo-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol

InChI

InChI=1S/C18H23IO2/c1-18-7-6-13-12-5-3-11(20)8-10(12)2-4-14(13)15(18)9-16(19)17(18)21/h3,5,8,13-17,20-21H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,17+,18+/m1/s1

InChI Key

SSYGGPAGDDGXAF-ZXXIGWHRSA-N

SMILES

CC12CCC3C(C1CC(C2O)I)CCC4=C3C=CC(=C4)O

Isomeric SMILES

C[C@]12CC[C@H]3[C@H]([C@@H]1C[C@H]([C@@H]2O)I)CCC4=C3C=CC(=C4)O

Canonical SMILES

CC12CCC3C(C1CC(C2O)I)CCC4=C3C=CC(=C4)O

Key on ui other cas no.

7450-34-2

Synonyms

(125I)-16alpha-iodo-17beta-estradiol
16 alpha-iodo-3,17 beta-estradiol
16 alpha-iodoestradiol
16 alpha-iodoestradiol, (16beta,17beta)-isomer
16 alpha-iodoestradiol, 16-(125)I-labeled
16-iodoestradiol

Origin of Product

United States

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